4-Amino-2-chloro-5-[(trimethylsilyl)ethynyl]benzonitrile

• Molecular Formula: C12H13ClN2Si
• Molecular Weight: 248.78 g/mol
• IUPAC Name: 4-amino-2-chloro-5-(2-trimethylsilylethynyl)benzonitrile
• InChI: InChI=1S/C12H13ClN2Si/c1-16(2,3)5-4-9-6-10(8-14)11(13)7-12(9)15/h6-7H,15H2,1-3H3
• InChI Key: LOYKVOMSCYQBQF-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C#CC1=CC(=C(C=C1N)Cl)C#N

Description

4-Amino-2-chloro-5-[(trimethylsilyl)ethynyl]benzonitrile is a useful research compound. Its molecular formula is C12H13ClN2Si and its molecular weight is 248.78 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A round bottom bottle was charged with 236 (2.78 g, 0.01 mol), CuI (95 mg, 0.5 mmol), Pd(PPh3)Cl2 (200 mg, 0.5 mmol), DIPEA (3.87 g, 0.03 mol) and ethynyltrimethylsilane (2.94 g, 0.03 mol). The mixture was heated under nitrogen atmosphere at 70° C. overnight then cooled and partitioned between EtOAc (500 mL) and H2O (100 mL). The organic layer was concentrated to dryness in vacuo. The crude was purified by SiO2 chromatography eluting with 10% EtOAc/petroleum ether to afford 1.2 g (48%) of 4-amino-2-chloro-5-((trimethylsilyl)ethynyl)benzonitrile (238) as brown solid: MS (ESI) m/z=249.1 [M+1]+